Cas no 1261935-33-4 (4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261935-33-4
• MF: C₁₅H₁₀Cl₂O₄
• MW: 325.14350271225
• MDL: MFCD18322638
• CID: 2764542
• PubChem ID: 53228457
• Update Time: 2025-04-21

4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-(2-CHLORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%
• 2',6-Dichloro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID80691990
• 1261935-33-4
• MFCD18322638
• 4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322638
• Inchi： 1S/C15H10Cl2O4/c1-21-15(20)9-3-5-13(17)11(7-9)10-6-8(14(18)19)2-4-12(10)16/h2-7H,1H3,(H,18,19)
• InChI Key： VTAJYPZVILACRF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C(=CC=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 323.9956142Da
• Monoisotopic Mass: 323.9956142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls